Cas no 5459-00-7 (Hydrazinecarboxamide,2-cyclopentylidene-)
5459-00-7 structure
Product Name:Hydrazinecarboxamide,2-cyclopentylidene-
CAS No:5459-00-7
MF:C6H11N3O
MW:141.171040773392
CID:371554
PubChem ID:230306
Update Time:2025-04-19
Hydrazinecarboxamide,2-cyclopentylidene- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarboxamide,2-cyclopentylidene-
- (cyclopentylideneamino)urea
- 2-cyclopentylidenehydrazinecarboxamide
- AC1Q5JVB
- cyclopentan-1-one semicarbazone
- cyclopentanone semicarbazone
- Cyclopentanon-semicarbazon
- NSC25008
- semicarbazone of cyclopentanone
- Semicarbazonocyclopentan
- Semicarbazono-cyclopentan
- SureCN9356593
- SCHEMBL9356593
- DTXSID50282218
- Cyclopentanonsemicarbazon
- NSC 25008
- NSC-25008
- Cyclopentanone, semicarbazone
- 5459-00-7
- AKOS008939867
- HVCKHJSXBCTUHJ-UHFFFAOYSA-N
- Hydrazinecarboxamide, 2-cyclopentylidene-
-
- Inchi: 1S/C6H11N3O/c7-6(10)9-8-5-3-1-2-4-5/h1-4H2,(H3,7,9,10)
- InChI Key: HVCKHJSXBCTUHJ-UHFFFAOYSA-N
- SMILES: O=C(N)N/N=C1/CCCC/1
Computed Properties
- Exact Mass: 141.09033
- Monoisotopic Mass: 141.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5A^2
- XLogP3: -0.4
Experimental Properties
- Density: 1.35
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.62
- PSA: 67.48
Hydrazinecarboxamide,2-cyclopentylidene- Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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